Cas no 4100-15-6 (1,2,3-Thiadiazole-4,5-dicarboxylic acid, dimethyl ester)

• Product Name: 1,2,3-Thiadiazole-4,5-dicarboxylic acid, dimethyl ester
• CAS No: 4100-15-6
• MF: C₆H₆N₂O₄S
• MW: 202.187839984894
• CID: 1513135
• PubChem ID: 12335211
• Update Time: 2025-04-21

1,2,3-Thiadiazole-4,5-dicarboxylic acid, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4,5-dicarboxylic acid, dimethyl ester
• 1,2,3-Thiadiazole-4,5-dicarboxylic acid, 4,5-dimethyl ester
• DTXSID001240154
• 4100-15-6
• AKOS022694082
• 4,5-Dimethyl 1,2,3-thiadiazole-4,5-dicarboxylate

• Inchi： 1S/C6H6N2O4S/c1-11-5(9)3-4(6(10)12-2)13-8-7-3/h1-2H3
• InChI Key： MFDUAAFNDRNNDH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C(=O)OC)N=N1

Computed Properties

• Exact Mass: 202.00488
• Monoisotopic Mass: 202.00482785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 78.38